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Compound of Interest

Compound Name: 6-lodopyridin-2-amine

Cat. No.: B1289233

For researchers, scientists, and professionals in drug development, 2-Amino-6-iodopyridine is a
chemical compound of significant interest. This guide provides comprehensive information on
its chemical identity, suppliers, and a procedural overview for its sourcing and utilization in a
research and development setting.

Chemical Identification:

The definitive identifier for 2-Amino-6-iodopyridine is its CAS (Chemical Abstracts Service)
Registry Number, which is 88511-25-5.[1][2][3] This compound is also known by several
synonyms, including 6-lodo-2-pyridinamine and 6-iodopyridin-2-ylamine.[3]

Physicochemical Properties:

Key physical and chemical properties of 2-Amino-6-iodopyridine are summarized in the table
below. This data is essential for handling, storage, and application in experimental settings.

Property Value Reference
Molecular Formula CsHsIN2 [3]
Appearance Beige to white solid [1]
Melting Point 109-113 °C [1]
Boiling Point (Predicted) 309.4+27.0 °C at 760 Torr [1]
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Sourcing and Procurement of 2-Amino-6-
iodopyridine

A critical step for any research endeavor is the reliable procurement of starting materials. The
following table provides a list of identified suppliers for 2-Amino-6-iodopyridine (CAS 88511-25-
5). Researchers are advised to contact these suppliers directly to obtain the most current
information on product availability, purity, and pricing.

Supplier Website Notes
Availability and pricing upon
BLD Pharm --INVALID-LINK--
request.
_ Availability and pricing upon
Chem-Impex International --INVALID-LINK--
request.
) Availability and pricing upon
Key Organics --INVALID-LINK--
request.
) Availability and pricing upon
Toronto Research Chemicals --INVALID-LINK--

request.

Experimental Workflow: From Sourcing to Application

The following diagram illustrates a typical workflow for integrating 2-Amino-6-iodopyridine into a
research project, from initial sourcing to its application in synthetic chemistry.
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Caption: Workflow for sourcing and utilizing 2-Amino-6-iodopyridine.
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Experimental Protocols

While specific experimental protocols are highly dependent on the research objectives, the
synthesis of derivatives of 2-aminopyridine often involves standard organic chemistry
techniques. A general procedure for a substitution reaction might include the following steps:

e Reaction Setup: In a clean, dry reaction vessel under an inert atmosphere (e.g., nitrogen or
argon), dissolve 2-Amino-6-iodopyridine in a suitable anhydrous solvent.

» Reagent Addition: Add the other reactants and any necessary catalysts or reagents to the
reaction mixture. The order and rate of addition may be critical and should be determined
based on the specific reaction.

» Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical
technique, such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or High-
Performance Liquid Chromatography (HPLC).

o Work-up: Once the reaction is complete, quench the reaction mixture and perform an
aqueous work-up to remove inorganic byproducts and unreacted starting materials. This
typically involves extraction with an organic solvent.

 Purification: Purify the crude product using techniques such as column chromatography,
recrystallization, or distillation to obtain the desired compound in high purity.

o Characterization: Confirm the structure and purity of the final product using various
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass
Spectrometry (MS), and Infrared (IR) spectroscopy.

Safety Considerations:

As with any chemical, it is imperative to consult the Safety Data Sheet (SDS) for 2-Amino-6-
iodopyridine before handling. The SDS will provide detailed information on potential hazards,
necessary personal protective equipment (PPE), and appropriate storage and disposal
procedures.

This technical guide provides a foundational understanding of 2-Amino-6-iodopyridine for
research and development purposes. For more detailed information, researchers should
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consult the primary scientific literature and the technical documentation provided by chemical
suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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